[4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone

• IUPAC Name: [4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C13H20N4O3S/c1-10-14-12(20-15-10)9-16-2-5-19-11(8-16)13(18)17-3-6-21-7-4-17/h11H,2-9H2,1H3
• InChI Key: LWFRRDSCLQBBCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCOC(C2)C(=O)N3CCSCC3
• Molecular Formula: C13H20N4O3S
• Molecular Weight: 312.39 g/mol

Description

Oxadiazoles are a class of aromatic heterocyclic compounds containing an oxadiazole ring, a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. Morpholines are a class of organic chemical compounds that contain a ring, typically a six-membered ring, with four carbon atoms and one oxygen atom and one nitrogen atom.

Synthesis Analysis

The synthesis of oxadiazoles often involves the reaction of an acylhydrazide with a carboxylic acid in the presence of phosphorus oxychloride. The synthesis of morpholines can be achieved through the reaction of diethylene glycol with ammonia under pressure.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The molecular structure of morpholines consists of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom.

Chemical Reactions Analysis

Oxadiazoles can undergo a variety of chemical reactions, including nucleophilic substitution and electrophilic substitution. Morpholines can also undergo a variety of chemical reactions, including alkylation and acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles and morpholines can vary greatly depending on the specific compound and its functional groups. Some general properties of these classes of compounds include high thermal stability and good resistance to oxidation.

Mechanism of Action

The mechanism of action of oxadiazoles and morpholines can vary greatly depending on the specific compound and its functional groups. Some oxadiazoles have been found to have antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards of oxadiazoles and morpholines can vary greatly depending on the specific compound and its functional groups. Some oxadiazoles and morpholines can be harmful if swallowed, inhaled, or come into contact with skin.

Future Directions

The future directions of research into oxadiazoles and morpholines could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs.